Cas no 1895-19-8 (Pregna-1,4-diene-3,20-dione,9-fluoro-11-hydroxy-6-methyl-, (6a,11b)- (9CI))

• Product Name: Pregna-1,4-diene-3,20-dione,9-fluoro-11-hydroxy-6-methyl-, (6a,11b)- (9CI)
• CAS No: 1895-19-8
• MF: C₂₂H₂₉FO₃
• MW: 360.462270498276
• CID: 214837
• PubChem ID: 102180
• Update Time: 2025-04-19

Pregna-1,4-diene-3,20-dione,9-fluoro-11-hydroxy-6-methyl-, (6a,11b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,9-fluoro-11-hydroxy-6-methyl-, (6a,11b)- (9CI)
• 9-fluoro-11beta-hydroxy-6alpha-methylpregna-1,4-diene-3,20-dione
• (6alpha,11beta)-9-fluoro-11-hydroxy-6-methylpregna-1,4-diene-3,20-dione
• 9-Fluoro-11β-hydroxy-6α-methylpregna-1,4-diene-3,20-dione
• (6S,8S,9R,10S,11S,13S,14S,17S)-17-acetyl-9-fluoro-11-hydroxy-6,10,13-trimethyl-7,8,11,12,14,15,16,17-octahydro-6H-cyclopenta[a]phenanthren-3-one
• EINECS 217-583-4
• DTXSID70940464
• 9-Fluoro-11-hydroxy-6-methylpregna-1,4-diene-3,20-dione
• NS00045631
• 1895-19-8

• Inchi： 1S/C22H29FO3/c1-12-9-18-16-6-5-15(13(2)24)20(16,3)11-19(26)22(18,23)21(4)8-7-14(25)10-17(12)21/h7-8,10,12,15-16,18-19,26H,5-6,9,11H2,1-4H3/t12-,15+,16-,18-,19-,20+,21-,22-/m0/s1
• InChI Key： ZHGQAFTZDPRKBI-ORKYMPNQSA-N
• SMILES： F[C@@]12[C@]3(C=CC(C=C3[C@@H](C)C[C@H]1[C@@H]1CC[C@H](C(C)=O)[C@@]1(C)C[C@@H]2O)=O)C

Computed Properties

• Exact Mass: 360.21017
• Monoisotopic Mass: 360.21007294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37